molecular formula C11H12O3 B8784619 4-Butyrylbenzoic acid

4-Butyrylbenzoic acid

Cat. No.: B8784619
M. Wt: 192.21 g/mol
InChI Key: KZAGOSIRNVIVKT-UHFFFAOYSA-N
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Description

4-Butyrylbenzoic acid is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O3

Molecular Weight

192.21 g/mol

IUPAC Name

4-butanoylbenzoic acid

InChI

InChI=1S/C11H12O3/c1-2-3-10(12)8-4-6-9(7-5-8)11(13)14/h4-7H,2-3H2,1H3,(H,13,14)

InChI Key

KZAGOSIRNVIVKT-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=CC=C(C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 4-butyrylbenzoate (256.1 mg, 1.242 mmol) was dissolved in tetrahydrofuran (3 mL) and methanol (3.0 mL). 1N aqueous sodium hydroxide (3.73 mL) was added and the reaction mixture was heated to 50° C. for 3 h. The reaction mixture was then cooled to room temperature and concentrated. The crude residue was taken up in water and acidified to pH 5 by addition of 1N aqueous HCl. A colorless precipitate formed. The solids were filtered off and dried under vacuum to give 4-butyrylbenzoic acid (155.4 mg, 65%) as a colorless solid.
Quantity
256.1 mg
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reactant
Reaction Step One
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3 mL
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3.73 mL
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3 mL
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